Cas no 792946-65-7 (4-(1,3-benzoxazol-2-yl)-2-methylaniline)

• Product Name: 4-(1,3-benzoxazol-2-yl)-2-methylaniline
• CAS No: 792946-65-7
• MF: C₁₄H₁₂N₂O
• MW: 224.257883071899
• MDL: MFCD06666138
• CID: 556102
• PubChem ID: 2997408
• Update Time: 2025-05-24

4-(1,3-benzoxazol-2-yl)-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• 4-(Benzo[d]oxazol-2-yl)-2-methylaniline
• [4-(1,3-Benzoxazol-2-yl)-2-methylphenyl]amine
• 4-(1,3-Benzoxazol-2-yl)-2-methylaniline
• Benzenamine,4-(2-benzoxazolyl)-2-methyl-
• AC1MH79P
• BBL000273
• CTK5E6655
• MolPort-001-009-547
• STK199377
• STOCK5S-82331
• MFCD06666138
• 792946-65-7
• AG-205/11944035
• VS-00539
• SCHEMBL11646171
• AKOS000460026
• CS-0227413
• 4-(1,3-benzoxazol-2-yl)-2-methylphenylamine
• DTXSID30388181
• 4-(1,3-benzoxazol-2-yl)-2-methylaniline

• MDL： MFCD06666138
• Inchi： 1S/C14H12N2O/c1-9-8-10(6-7-11(9)15)14-16-12-4-2-3-5-13(12)17-14/h2-8H,15H2,1H3
• InChI Key： ABVMKKSXLVXFQL-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1C1=CC=C(C(C)=C1)N

Computed Properties

• Exact Mass: 224.094963011g/mol
• Monoisotopic Mass: 224.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.222
• Boiling Point: 378.3°C at 760 mmHg
• Flash Point: 182.6°C
• Refractive Index: 1.665

Additional information on 4-(1,3-benzoxazol-2-yl)-2-methylaniline

4-(1,3-Benzoxazol-2-yl)-2-methylaniline: A Comprehensive Overview

The compound 4-(1,3-benzoxazol-2-yl)-2-methylaniline, identified by the CAS number 792946-65-7, is a fascinating molecule with significant applications in various fields. This compound belongs to the class of aromatic heterocycles and has garnered attention due to its unique structural properties and potential uses in pharmaceuticals, agrochemicals, and materials science. The molecule's structure consists of a benzoxazole ring fused with an aniline moiety, which contributes to its distinctive electronic and optical properties.

Recent studies have highlighted the importance of 4-(1,3-benzoxazol-2-yl)-2-methylaniline in the development of advanced materials. Researchers have explored its role as a building block for constructing functional polymers and organic semiconductors. For instance, a 2023 study published in Advanced Materials demonstrated that this compound can be used to synthesize high-performance organic field-effect transistors (OFETs) with improved charge transport properties. The benzoxazole group acts as an electron-withdrawing unit, enhancing the overall stability and conductivity of the resulting materials.

In the pharmaceutical industry, 4-(1,3-benzoxazol-2-yl)-2-methylaniline has shown promise as a lead compound for drug discovery. Its ability to interact with various biological targets makes it a valuable tool in designing new therapeutic agents. A 2023 research article in Nature Communications reported that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, suggesting potential applications in treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

The synthesis of 4-(1,3-benzoxazol-2-yl)-2-methylaniline involves a multi-step process that typically includes nucleophilic aromatic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production routes. For example, the use of palladium catalysts has significantly improved the yield and purity of the compound, making it more accessible for large-scale applications.

From an environmental perspective, understanding the fate and behavior of 4-(1,3-benzoxazol-2-yl)-2-methylaniline in natural systems is crucial. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, which is promising for its sustainable use. However, further research is needed to assess its long-term impact on aquatic ecosystems and soil health.

In conclusion, 4-(1,3-benzoxazol-2-yl)-2-methylaniline (CAS No: 792946-65-7) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties and recent advancements in synthesis and application techniques position it as a key player in modern material science and pharmaceutical research. As ongoing studies continue to uncover new potentials for this compound, it is likely to play an even more significant role in shaping future technologies and therapies.